Cas no 890007-77-9 (5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 890007-77-9
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 6782953
• PubChem ID: 4737222
• Update Time: 2025-10-29

5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• BBL030559
• 5,7-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CCG-310721
• CS-0282426
• AB00683641-01
• 890007-77-9
• MCULE-4956339424
• VU0607284-1
• STK954201
• VS-09892
• AKOS000271423
• Z57912383
• F3250-0597
• 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• Inchi： 1S/C15H13N3O2/c1-9-8-10(2)18-14(16-9)12(13(17-18)15(19)20)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,19,20)
• InChI Key： ZOXYTRRMQXLSJX-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)=C2N=C(C)C=C(C)N2N=1)=O

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.5Ų

Additional information on 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid

5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 890007-77-9)

The compound 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 890007-77-9) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have been extensively studied for their unique chemical properties and biological activities. The long-chain structure of this molecule, characterized by the presence of methyl groups at positions 5 and 7, a phenyl group at position 3, and a carboxylic acid group at position 2, contributes to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid through multi-step reactions involving strategic protection and deprotection strategies. Researchers have employed methodologies such as the Huisgen cycloaddition reaction and subsequent functionalization steps to achieve high yields and purity levels. The synthesis of this compound has been optimized to minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The structural uniqueness of 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid has made it a valuable tool in drug discovery programs. Its biological activity has been explored in various assays targeting enzymes involved in metabolic pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases associated with cellular signaling processes. This makes it a promising candidate for the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its biological applications, this compound has shown interesting properties in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the design of novel catalysts for organic transformations. Recent research highlights its role in asymmetric catalysis, where it facilitates the enantioselective synthesis of chiral molecules—a critical area in pharmaceutical manufacturing.

The physical properties of 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid have also been thoroughly investigated. Its solubility profile in various solvents and its thermal stability under different conditions have been documented using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and differential scanning calorimetry (DSC). These studies provide essential insights into its suitability for large-scale production and industrial applications.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed its electronic distribution and reactivity patterns at the molecular level. These findings have been instrumental in guiding further experimental studies aimed at enhancing its functional properties.

Looking ahead, the potential applications of 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid are vast and varied. Its integration into nanotechnology-based systems is being explored for applications ranging from drug delivery to sensors. Furthermore, its role as a building block in supramolecular chemistry is gaining traction due to its ability to form self-assembled structures with unique functionalities.

In conclusion, 5,7-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 890007-77-9) stands out as a versatile compound with significant contributions to both fundamental research and applied sciences. Its continued exploration across diverse disciplines promises to unlock new possibilities for innovation in medicine, materials science, and beyond.